Cas no 132640-26-7 (3-amino-5-carbamoylbenzoic acid)

• Product Name: 3-amino-5-carbamoylbenzoic acid
• CAS No: 132640-26-7
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• MDL: MFCD17276577
• CID: 1230652
• PubChem ID: 15040327
• Update Time: 2025-06-20

3-amino-5-carbamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-5-(aminocarbonyl)-
• DTXSID401287499
• 3-amino-5-(aminocarbonyl)benzoic acid
• SCHEMBL3661752
• AKOS012321784
• 3-amino-5-carbamoylbenzoicacid
• 132640-26-7
• 3-amino-5-carbamoylbenzoic acid
• EN300-213401
• DB-094157
• Z1079174558

• MDL： MFCD17276577
• Inchi： 1S/C8H8N2O3/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3H,9H2,(H2,10,11)(H,12,13)
• InChI Key： XHLMMVDCYIXUAX-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(C(N)=O)=C1)N)=O

Computed Properties

• Exact Mass: 180.05354
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.41

Additional information on 3-amino-5-carbamoylbenzoic acid

Introduction to 3-amino-5-carbamoylbenzoic acid (CAS No: 132640-26-7)

3-amino-5-carbamoylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 132640-26-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its amino and carbamoyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The structural configuration of this benzoic acid derivative positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 3-amino-5-carbamoylbenzoic acid consists of a benzene ring substituted with an amino group at the 3-position and a carbamoyl group at the 5-position. This arrangement imparts distinct reactivity and binding capabilities, making it a versatile building block for medicinal chemists. The presence of both electron-donating (amino) and electron-withdrawing (carbamoyl) groups enhances its potential as a scaffold for developing novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-5-carbamoylbenzoic acid and its derivatives. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The benzoic acid core is well-known for its role in various biological processes, and modifications at the 3- and 5-positions can significantly alter its biological activity. This has prompted researchers to investigate its potential as an anti-inflammatory agent, particularly in contexts where modulating immune responses is crucial.

Moreover, the carbamoyl group in 3-amino-5-carbamoylbenzoic acid introduces additional reactivity that can be exploited for further derivatization. This allows for the creation of a diverse library of compounds with tailored properties, enabling high-throughput screening for therapeutic applications. The compound’s ability to participate in hydrogen bonding interactions due to its polar functional groups also makes it an attractive candidate for designing molecules with enhanced binding affinity to biological targets.

One of the most compelling aspects of 3-amino-5-carbamoylbenzoic acid is its role as a precursor in the synthesis of more complex drug candidates. Researchers have leveraged its structural features to develop analogs with improved pharmacokinetic profiles and reduced toxicity. For instance, modifications aimed at optimizing solubility and metabolic stability have been explored, leading to promising candidates for further clinical evaluation. These efforts align with the broader goal of developing next-generation therapeutics that address unmet medical needs.

The synthesis of 3-amino-5-carbamoylbenzoic acid typically involves multi-step organic reactions, starting from commercially available benzoic acid derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications. The availability of high-purity starting materials ensures that researchers can conduct rigorous structural elucidation and biological testing without compromising on quality.

From a computational chemistry perspective, 3-amino-5-carbamoylbenzoic acid has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations have provided insights into how different substituents influence binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental data and accelerating the identification of lead compounds.

The potential applications of 3-amino-5-carbamoylbenzoic acid extend beyond inflammation research. Its structural motifs are reminiscent of natural products known for their antimicrobial and anticancer properties. This has spurred investigations into whether derivatives of this compound could exhibit similar activities. Preliminary cell-based assays have shown encouraging results, particularly when tested against certain resistant bacterial strains or tumor cell lines.

As interest in green chemistry grows, researchers are also exploring sustainable synthetic routes for producing 3-amino-5-carbamoylbenzoic acid. Catalytic methods that minimize waste and energy consumption are being prioritized, reflecting broader industry trends toward environmentally responsible practices. Such innovations not only enhance cost-effectiveness but also contribute to reducing the ecological footprint of pharmaceutical manufacturing.

The regulatory landscape surrounding novel compounds like 3-amino-5-carbamoylbenzoic acid is another critical consideration. Ensuring compliance with safety standards and documentation requirements is essential for advancing research from laboratory-scale investigations to clinical trials. Collaborative efforts between academia and industry are fostering frameworks that facilitate this transition while maintaining rigorous scientific integrity.

In conclusion, 3-amino-5-carbamoylbenzoic acid (CAS No: 132640-26-7) represents a fascinating subject of study in medicinal chemistry. Its unique structural features offer opportunities for developing innovative therapeutics across multiple disease areas. With ongoing research uncovering new biological activities and improved synthetic strategies, this compound continues to be a cornerstone in efforts to address complex medical challenges through chemical innovation.